N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-3-(4-(methylsulfonyl)phenyl)propanamide

• IUPAC Name: N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]-3-(4-methylsulfonylphenyl)propanamide
• InChI: InChI=1S/C19H21N3O4S/c1-27(24,25)16-8-5-15(6-9-16)7-10-19(23)20-14-17(18-4-2-13-26-18)22-12-3-11-21-22/h2-6,8-9,11-13,17H,7,10,14H2,1H3,(H,20,23)
• InChI Key: SSBRABJNBHWPDE-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CCC(=O)NCC(C2=CC=CO2)N3C=CC=N3
• Molecular Formula: C19H21N3O4S
• Molecular Weight: 387.5 g/mol

Description

N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-3-(4-(methylsulfonyl)phenyl)propanamide is a useful research compound. Its molecular formula is C19H21N3O4S and its molecular weight is 387.45. The purity is usually 95%.
BenchChem offers high-quality N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-3-(4-(methylsulfonyl)phenyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-3-(4-(methylsulfonyl)phenyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biochemical Applications

One study highlights the use of a biaryl-bis-sulfonamide compound, closely related in structure to the compound of interest, in the preparation of mammalian metabolites through microbial-based surrogate biocatalytic systems. This approach aids in the structural characterization of drug metabolites, emphasizing the compound's utility in drug metabolism research (Zmijewski et al., 2006).

Antimicrobial Activity

The antimicrobial potential of heterocyclic moieties, including furan and pyrazole derivatives, has been extensively studied. For instance, Schiff bases of chitosan integrated with heteroaryl pyrazole derivatives demonstrated significant biological activity against various bacterial and fungal strains. This research underscores the compound's role in the development of new antimicrobial agents (Hamed et al., 2020).

Chemotherapeutic Potential

Research on celecoxib derivatives, incorporating the pyrazolyl moiety, has explored their anti-inflammatory, analgesic, antioxidant, anticancer, and antiviral properties. These studies suggest that modifications to the celecoxib structure, akin to the compound , can lead to potent therapeutics with minimized gastric toxicity (Küçükgüzel et al., 2013).

Synthesis of Novel Compounds

The versatility of furan and pyrazole derivatives in synthetic chemistry is notable. They serve as building blocks for creating complex molecules with potential applications in drug development and material science. For instance, novel pyrazoline derivatives exhibiting promising antibacterial activities have been synthesized from furan-2-yl compounds, highlighting the structural utility of these moieties in creating bioactive molecules (Rani et al., 2015).

Material Science Applications

The compound and its derivatives have implications beyond biomedicine. For example, the catalytic synthesis of chalcone derivatives, involving furan-2-carbonyl and pyrazole moieties, demonstrates antioxidant activities. This research opens avenues for using these compounds in materials science, particularly in developing substances with antioxidant properties (Prabakaran et al., 2021).